Cas no 1483981-39-0 (methyl 2-amino-5-hydroxypentanoate)
1483981-39-0 structure
Product Name:methyl 2-amino-5-hydroxypentanoate
CAS No:1483981-39-0
MF:C6H13NO3
MW:147.172322034836
CID:6382807
PubChem ID:14118426
Update Time:2024-01-13
methyl 2-amino-5-hydroxypentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-5-hydroxypentanoate
- Norvaline, 5-hydroxy-, methyl ester
- EN300-1297284
- SCHEMBL12534327
- 1483981-39-0
- methyl2-amino-5-hydroxypentanoate
-
- Inchi: 1S/C6H13NO3/c1-10-6(9)5(7)3-2-4-8/h5,8H,2-4,7H2,1H3/t5-/m0/s1
- InChI Key: QVSHJIMHLBSSAL-YFKPBYRVSA-N
- SMILES: C(OC)(=O)[C@H](CCCO)N
Computed Properties
- Exact Mass: 147.08954328g/mol
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Boiling Point: 218.5±30.0 °C(Predicted)
- pka: 15.02±0.10(Predicted)
methyl 2-amino-5-hydroxypentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297284-0.05g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 0.05g |
$924.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-0.1g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 0.1g |
$968.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-0.25g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 0.25g |
$1012.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-0.5g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 0.5g |
$1056.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-1.0g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 1g |
$1100.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-2.5g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 2.5g |
$2155.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-5.0g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 5g |
$3189.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-10.0g |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 10g |
$4729.0 | 2023-06-06 | ||
| Enamine | EN300-1297284-50mg |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1297284-100mg |
methyl 2-amino-5-hydroxypentanoate |
1483981-39-0 | 100mg |
$615.0 | 2023-09-30 |
methyl 2-amino-5-hydroxypentanoate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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